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Compound of Interest

Compound Name: 2-Bromo-4-methylbenzaldehyde

Cat. No.: B1335389 Get Quote

An In-depth Technical Guide to 2-Bromo-4-
methylbenzaldehyde
Alternate Names: 2-bromo-p-tolualdehyde, 3-Bromo-4-formyltoluene

This technical guide provides a comprehensive overview of 2-Bromo-4-methylbenzaldehyde,

a versatile organic compound with significant applications in chemical synthesis and drug

discovery. This document is intended for researchers, scientists, and professionals in the field

of drug development.

Chemical and Physical Properties
2-Bromo-4-methylbenzaldehyde is a halogenated aromatic aldehyde. The presence of the

bromine atom and the aldehyde group makes it a valuable intermediate for a variety of organic

transformations.[1]
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Property Value Source

CAS Number 824-54-4 [2][3]

Molecular Formula C₈H₇BrO [2][3][4]

Molecular Weight 199.04 g/mol [2]

Melting Point 30-35 °C [3]

Boiling Point 114-115 °C at 5 Torr [3]

Density 1.490 ± 0.06 g/cm³ (Predicted) [3]

Appearance White to yellow solid [5]

Solubility
Soluble in organic solvents

such as ethanol and ether.

Safety and Handling
2-Bromo-4-methylbenzaldehyde is classified as an irritant.[3] It is crucial to handle this

compound with appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat. All work should be conducted in a well-ventilated fume hood.

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Applications in Research and Drug Development
2-Bromo-4-methylbenzaldehyde serves as a key starting material and intermediate in the

synthesis of more complex molecules. Its reactivity makes it suitable for a range of chemical

reactions, including:

Carbonylative Stille couplings: This reaction is used to form new carbon-carbon bonds.[6]
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Knoevenagel condensation: A nucleophilic addition reaction that is fundamental in the

formation of carbon-carbon double bonds.

Synthesis of Protein Kinase Inhibitors: The bromo-aldehyde functionality is a common

feature in the synthesis of various kinase inhibitors, which are a critical class of drugs in

cancer therapy.[1]

Experimental Protocols
Synthesis of 2-Bromo-4-methylbenzaldehyde
A common method for the synthesis of 2-Bromo-4-methylbenzaldehyde is from 2-bromo-4-

methylaniline via a diazotization reaction followed by formylation.

Materials:

2-bromo-4-methylaniline

Hydrochloric acid (concentrated)

Sodium nitrite

Formaldoxime solution (prepared in situ)

Cupric sulfate

Sodium sulfite

Sodium acetate

Ether

Sodium chloride

Sodium bicarbonate

Sodium metabisulfite

Sulfuric acid (concentrated)
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Procedure:

Diazotization: 2-bromo-4-methylaniline is dissolved in a mixture of hydrochloric acid and

water. The solution is cooled to 0-5°C, and a solution of sodium nitrite in water is added

dropwise while maintaining the temperature.

Preparation of Formulating Agent: A solution of formaldoxime is prepared by reacting

formaldehyde with hydroxylamine.

Reaction: The cold diazonium salt solution is added to a stirred solution containing

formaldoxime, cupric sulfate, sodium sulfite, and sodium acetate at 10-15°C.

Hydrolysis: After the addition is complete, the mixture is acidified with concentrated

hydrochloric acid and heated to hydrolyze the intermediate.

Work-up: The reaction mixture is steam distilled. The distillate is saturated with sodium

chloride and extracted with ether. The ether extract is washed with sodium bicarbonate

solution and then with saturated sodium chloride solution.

Purification: The ether is removed by distillation, and the crude product is purified by forming

the bisulfite addition product. The aldehyde is then regenerated by treatment with sulfuric

acid and purified by vacuum distillation.

Visualizations
Knoevenagel Condensation of 2-Bromo-4-
methylbenzaldehyde
The following diagram illustrates the general mechanism of the Knoevenagel condensation, a

reaction in which 2-Bromo-4-methylbenzaldehyde can participate. This reaction involves the

condensation of an aldehyde or ketone with a compound having an active methylene group,

catalyzed by a weak base.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1335389?utm_src=pdf-body
https://www.benchchem.com/product/b1335389?utm_src=pdf-body
https://www.benchchem.com/product/b1335389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
Reaction Steps Product

2-Bromo-4-methylbenzaldehyde

Nucleophilic Addition
Active Methylene

Compound (e.g., Malonic Ester)

Base Catalyst
(e.g., Piperidine)

Deprotonation
Carbanion formation Dehydration

(Elimination of Water)
Intermediate Adduct α,β-Unsaturated Product

Click to download full resolution via product page

Caption: Knoevenagel Condensation Pathway.

Synthesis Workflow for a Kinase Inhibitor
This diagram outlines a representative workflow for the synthesis of a potential kinase inhibitor,

utilizing 2-Bromo-4-methylbenzaldehyde as a key starting material. This process often

involves a cross-coupling reaction, such as the Suzuki-Miyaura coupling, to introduce structural

diversity.
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Starting Material:
2-Bromo-4-methylbenzaldehyde

Suzuki-Miyaura Coupling
with Boronic Acid Derivative

Coupled Intermediate

Further Functionalization
(e.g., Reductive Amination)

Potential Kinase Inhibitor

Purification and Characterization
(e.g., Chromatography, NMR, MS)

Click to download full resolution via product page

Caption: Kinase Inhibitor Synthesis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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